1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine

• Molecular Formula: C11H15F2N5
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 1-(difluoromethyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]-3-methylpyrazol-4-amine
• InChI: InChI=1S/C11H15F2N5/c1-7-9(5-17(3)15-7)4-14-10-6-18(11(12)13)16-8(10)2/h5-6,11,14H,4H2,1-3H3
• InChI Key: KRUDFMAPXFUBAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNC2=CN(N=C2C)C(F)F)C

Description

1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine is a compound that features a difluoromethyl group and two pyrazole rings. Pyrazole derivatives are known for their diverse biological activities and are often used in pharmaceuticals and agrochemicals .

Preparation Methods

The synthesis of 1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine typically involves multiple steps:

Coupling Reactions: The final step involves coupling the difluoromethylated pyrazole with another pyrazole derivative through a nucleophilic substitution reaction.

Chemical Reactions Analysis

1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine undergoes various chemical reactions:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can be performed using nucleophiles like amines or thiols, resulting in the formation of substituted derivatives.

Scientific Research Applications

1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development due to its unique chemical structure and biological activities.

Industry: It is used in the development of agrochemicals and other industrial applications.

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: It interacts with enzymes and receptors, modulating their activities.

Pathways: It affects various biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

1-(difluoromethyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-4-amine can be compared with other similar compounds:

Similar Compounds: Compounds like 3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid and 5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole.

Uniqueness: The presence of both difluoromethyl and pyrazole groups makes it unique, providing distinct chemical and biological properties.